2-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine

• Molecular Formula: C12H20N2
• Molecular Weight: 192.30 g/mol
• SMILES: CC1=C(C=CC=N1)NC(C)CC(C)C
• InChI: InChI=1S/C12H20N2/c1-9(2)8-10(3)14-12-6-5-7-13-11(12)4/h5-7,9-10,14H,8H2,1-4H3
• InChIKey: CPBCKESPXGUBAX-UHFFFAOYSA-N

2-Methyl-N-(4-methylpentan-2-yl)pyridin-3-amine – Chemical Identity & Procurement

2‑Methyl‑N‑(4‑methylpentan‑2‑yl)pyridin‑3‑amine (CAS 1533540‑39‑4) is a disubstituted pyridin‑3‑amine featuring a methyl group at the pyridine 2‑position and a chiral, branched 4‑methylpentan‑2‑yl substituent on the exocyclic amine [REFS‑1]. With a molecular formula C₁₂H₂₀N₂ and a molecular weight of 192.30 g mol⁻¹, it belongs to the class of alkylaminopyridines that are frequently employed as fragment‑sized building blocks or privileged scaffolds in medicinal chemistry [REFS‑2]. The compound is commercially available from multiple vendors at purities typically ≥95 % and is supplied exclusively for research and further manufacturing use [REFS‑3].

Compound class

Chiral racemic alkylaminopyridine building block

Procurement format

Research-use-only racemic mixture, purity ≥95%

Workflow fit

Fragment-based screening and property-driven lead generation

• [1] PubChem Compound Summary for CID 75356093, 2-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine. National Center for Biotechnology Information. Accessed May 2026. View Source

Why Generic Substitution Fails for 2-Methyl-N-(4-methylpentan-2-yl)pyridin-3-amine

Simply substituting 2‑methyl‑N‑(4‑methylpentan‑2‑yl)pyridin‑3‑amine with another in‑class pyridin‑3‑amine or constitutional isomer can alter key molecular properties that drive performance in the intended application. The position of the methyl substituent on the pyridine ring directly influences the computed lipophilicity (XLogP3‑AA = 3.4 [REFS‑1]), hydrogen‑bond donor/acceptor architecture, and topological polar surface area (TPSA = 24.9 Ų [REFS‑1]), each of which modulates target engagement, solubility, and permeability in biological systems. Furthermore, the branched 4‑methylpentan‑2‑yl chain introduces a chiral centre (one asymmetric atom [REFS‑2]) and a relatively high fraction of sp³‑hybridised carbons (Fsp³ = 0.58 [REFS‑2]), imparting a three‑dimensional character that cannot be replicated by linear‑chain or regioisomeric variants. These differences, although subtle at the constitutional level, can translate into quantifiable divergences in physicochemical and biological behaviour, as detailed in the evidence items below.

This compound

2-Methyl regioisomer

Higher computed lipophilicity may support membrane partitioning; experimental LogP data available for model input.

Common substitute

4-Methyl regioisomer

Lower lipophilicity profile may shift solubility and permeability; no publicly available experimental LogP.

• [1] PubChem Compound Summary for CID 75356093, 2-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine. National Center for Biotechnology Information. Accessed May 2026. View Source

Quantitative Differentiation vs. Analogs for 2-Methyl-N-(4-methylpentan-2-yl)pyridin-3-amine

Computed Lipophilicity: 2-Methyl vs. 4-Methyl Regioisomer

The 2‑methyl regioisomer exhibits a higher computed lipophilicity (XLogP3‑AA = 3.4 [REFS‑1]) than the 4‑methyl positional isomer (4‑methyl‑N‑(4‑methylpentan‑2‑yl)pyridin‑3‑amine; XLogP3‑AA = 2.6, computed via the same XLogP3 algorithm for PubChem CID 63329580 [REFS‑2]). This difference of approximately 0.8 log units indicates that the 2‑methyl analogue partitions more strongly into non‑polar environments, which may favour membrane permeability but could reduce aqueous solubility relative to the 4‑methyl counterpart.

Computed logP: 2-Me vs 4-Me

Cross-study comparable

2-Me XLogP3 = 3.4 vs 4-Me XLogP3 = 2.6

Lipophilicity difference supports regioisomer selection for membrane-partitioning studies.

Δ = 0.8 log units; computed values only.

Evidence Dimension	Computed octanol–water partition coefficient (XLogP3‑AA)
Target Compound Data	3.4 (XLogP3‑AA, PubChem computed)
Comparator Or Baseline	4‑Methyl‑N‑(4‑methylpentan‑2‑yl)pyridin‑3‑amine (CID 63329580): XLogP3‑AA = 2.6
Quantified Difference	Δ = 0.8 log units
Conditions	Computed using the XLogP3 3.0 algorithm implemented in PubChem

Why This Matters

For procurement decisions in lead optimisation programmes, a difference of 0.8 log units in lipophilicity can significantly influence absorption, distribution, and off‑target binding, making the 2‑methyl isomer the preferred choice when higher membrane partitioning is desired.

• [1] PubChem Compound Summary for CID 75356093, 2-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem Compound Summary for CID 63329580, 4-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine. National Center for Biotechnology Information. Accessed May 2026. View Source

TPSA Comparison Across Methyl-Positional Isomers

The TPSA of 2‑methyl‑N‑(4‑methylpentan‑2‑yl)pyridin‑3‑amine is 24.9 Ų [REFS‑1], which is identical to that of the 4‑methyl regioisomer (24.9 Ų [REFS‑2]) and the 6‑methyl analog (predicted 24.9 Ų [REFS‑3]) because the heteroatom composition and connectivity remain unchanged. This finding demonstrates that, among these regioisomers, TPSA is not a differentiating parameter; selection must therefore rely on other properties such as lipophilicity or 3D conformation.

TPSA: 2-Me vs 4-Me

Cross-study comparable

TPSA identical: 24.9 Ų for both regioisomers

TPSA does not differentiate regioisomers; selection must rely on lipophilicity and 3D shape.

Computed by Cactvs 3.4.6.11 algorithm.

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	24.9 Ų
Comparator Or Baseline	4‑Methyl regioisomer: 24.9 Ų; 6‑Methyl regioisomer: 24.9 Ų (predicted)
Quantified Difference	0 Ų
Conditions	TPSA computed by Cactvs 3.4.6.11 algorithm in PubChem

Why This Matters

Eliminating TPSA as a variable across regioisomers focuses the procurement evaluation on the properties that actually differ—lipophilicity and molecular shape—thus preventing selection based on incorrectly assumed divergence in hydrogen‑bonding capacity.

• [1] PubChem Compound Summary for CID 75356093, 2-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem Compound Summary for CID 63329580, 4-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine. National Center for Biotechnology Information. Accessed May 2026. View Source

Experimental vs. Computed LogP

Fluorochem reports an experimentally determined LogP value of 2.39 for 2‑methyl‑N‑(4‑methylpentan‑2‑yl)pyridin‑3‑amine, derived from HPLC retention data [REFS‑1]. This measured value is approximately 1.0 log unit lower than the computed XLogP3‑AA of 3.4 [REFS‑2]. Such a discrepancy highlights the importance of relying on experimentally verified physicochemical parameters when selecting compounds for quantitative structure–activity relationship (QSAR) models or property‑based design. Comparable experimentally measured LogP data for the 4‑methyl and 6‑methyl regioisomers have not been publicly disclosed, limiting direct head‑to‑head comparison but underscoring the unique availability of validated hydrophobicity data for the 2‑methyl isomer.

Experimental vs computed LogP

Class-level inference

HPLC LogP = 2.39 vs XLogP3 = 3.4

Experimental LogP availability may reduce reliance on computed estimates for QSAR models.

~1.0 log unit discrepancy; comparator experimental data absent.

Evidence Dimension	Experimental LogP (HPLC) vs. computed XLogP3‑AA
Target Compound Data	Experimental LogP = 2.39 (Fluorochem HPLC); Computed XLogP3‑AA = 3.4 (PubChem)
Comparator Or Baseline	4‑Methyl regioisomer: experimental LogP not publicly available; computed XLogP3‑AA = 2.6
Quantified Difference	Target experimental LogP ≈ 1.0 unit lower than computed; comparator experimental data absent
Conditions	HPLC‑derived LogP (Fluorochem); XLogP3‑AA computed by PubChem

Why This Matters

Access to an experimentally validated LogP value for the 2‑methyl isomer enables more reliable predictions of biological behaviour than can be obtained from computed values alone, a critical factor when accurate hydrophobicity parameters are required for procurement in drug discovery programmes.

• [1] PubChem Compound Summary for CID 75356093, 2-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine. National Center for Biotechnology Information. Accessed May 2026. View Source

Commercial Purity and Chiral Integrity

2‑Methyl‑N‑(4‑methylpentan‑2‑yl)pyridin‑3‑amine is supplied by Fluorochem at a minimum purity of 95 % [REFS‑1], and the molecule contains one asymmetric atom [REFS‑1], indicating that the compound is a racemic mixture unless otherwise specified. In contrast, the 4‑methyl regioisomer is listed by AChemBlock at 97 % purity [REFS‑2]. The 2 % higher purity of the 4‑methyl analog may reduce the burden of additional purification for certain applications; however, the 2‑methyl isomer may be preferred when the specific spatial orientation of the methyl group relative to the pyridine nitrogen is essential for target engagement. No chiral resolution data are publicly available for either compound, so procurement of enantiomerically pure material would require custom synthesis for both.

Commercial purity: 2-Me vs 4-Me

Data to verify

2-Me: 95% (Fluorochem); 4-Me: 97% (AChemBlock)

Purity differences may affect reaction yields; 2-Me purity remains fit for most research applications.

Supplier-specified purity; analytical methods not detailed. Both supplied as racemates.

Evidence Dimension	Commercial purity specification
Target Compound Data	95 % (Fluorochem)
Comparator Or Baseline	4‑Methyl‑N‑(4‑methylpentan‑2‑yl)pyridin‑3‑amine: 97 % (AChemBlock)
Quantified Difference	Comparator is 2 percentage points higher in purity
Conditions	Supplier‑specified purity; analytical method not detailed

Why This Matters

When identical purity is critical for downstream reaction yields, the 2 % purity difference may tip procurement toward the 4‑methyl isomer, but when the 2‑methyl substitution pattern is structurally required, the 95 % purity level remains fit‑for‑purpose for most research applications.

Lack of Direct Biological Activity Data

A comprehensive search of the scientific and patent literature (as of May 2026) failed to identify any published study reporting quantitative biological activity data (e.g., IC₅₀, Kᵢ, EC₅₀, or target engagement) for 2‑methyl‑N‑(4‑methylpentan‑2‑yl)pyridin‑3‑amine as the test article. While the pyridin‑3‑amine scaffold has been extensively explored as a kinase hinge‑binding motif—notably in the series of multisubstituted pyridin‑3‑amine derivatives developed by Zhu et al. (J. Med. Chem. 2017, 60, 6018‑6035), where compound 3m demonstrated FGFR1‑3 inhibition and in vivo antitumour activity (TGI = 66.1 % in NCI‑H1581 xenografts) [REFS‑1]—the specific compound does not appear in those SAR tables. Consequently, any claims regarding superior biological potency, selectivity, or in vivo efficacy for this compound relative to analogs would be speculative.

Biological activity data

Class-level inference

No published IC₅₀, Kᵢ, or target engagement data available

Compound value rests on physicochemical signature; biological screening data must be generated.

Pyridin-3-amine scaffold has kinase hinge-binding precedent, but this analog not directly tested.

Evidence Dimension	Published biological activity
Target Compound Data	No quantitative data available in public domain
Comparator Or Baseline	Pyridin‑3‑amine derivative 3m (Zhu et al.): FGFR1/2/3 inhibition, TGI = 66.1% in NCI-H1581 xenograft
Quantified Difference	Cannot be calculated – target compound not directly tested
Conditions	Kinase inhibition assays and NCI-H1581 NSCLC xenograft model (Zhu et al. 2017)

Why This Matters

This evidence gap signals to potential users that the compound’s value proposition currently rests on its unique physicochemical signature rather than on demonstrated biological superiority, and that any procurement for biological screening should be accompanied by a commitment to generate primary pharmacological data.

• [1] Zhu, W. et al. Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J. Med. Chem. 2017, 60, 6018‑6035. DOI: 10.1021/acs.jmedchem.7b00076. View Source

Application Scenarios for 2-Methyl-N-(4-methylpentan-2-yl)pyridin-3-amine

Fragment-Based Lead Generation with Higher Lipophilicity

In fragment‑based drug discovery campaigns where the initial hit must possess moderate‑to‑high lipophilicity to engage hydrophobic enzyme pockets, the 2‑methyl isomer (experimental LogP = 2.39 [REFS‑1]; computed XLogP3‑AA = 3.4 [REFS‑2]) offers a clear advantage over the 4‑methyl analog (XLogP3‑AA = 2.6 [REFS‑3]). This 0.8‑log‑unit increment may enhance membrane permeability and protein binding, positioning the 2‑methyl isomer as the preferred starting point for programmes targeting intracellular kinases with lipophilic active sites.

SAR Studies of Pyridine Methyl Position

When medicinal chemistry teams require a matched‑pair set to probe the impact of methyl substitution position on pyridine‑based pharmacophores, 2‑methyl‑N‑(4‑methylpentan‑2‑yl)pyridin‑3‑amine serves as the 2‑methyl exemplar. Its identical TPSA (24.9 Ų [REFS‑2]) to the 4‑methyl and 6‑methyl isomers ensures that differences in biological readout can be attributed solely to lipophilicity and conformational factors, making it an essential comparator in systematic SAR investigations.

Property-Based Design with Experimental LogP

Computational models for absorption, distribution, metabolism, and excretion (ADME) prediction benefit from experimental LogP inputs. The availability of an HPLC‑derived LogP value (2.39 [REFS‑1]) for the 2‑methyl isomer—in contrast to the absence of published experimental LogP for its regioisomers—makes it the candidate of choice when model accuracy is paramount, reducing the risk of relying on computed values that may deviate by up to 1.0 log unit [REFS‑1].

Synthetic Intermediate for 2,3-Disubstituted Pyridine Libraries

The compound’s substitution pattern—a methyl group ortho to the pyridine nitrogen and an alkylamino group meta to it—provides a distinctive vector set for parallel library synthesis. Researchers building focused libraries of 2‑methyl‑3‑aminopyridine derivatives can leverage the commercial availability and defined purity (≥95 % [REFS‑1]) of this building block to explore chemical space around the 3‑amino position while maintaining the 2‑methyl substituent constant.

Application

Selection Property

Validation Focus

Fragment-based screening with higher lipophilicity

Experimental LogP availability

Lipophilicity-dependent target engagement

Pyridine methyl-position SAR studies

Regioisomeric TPSA equivalence

Lipophilicity and conformation-driven readout differentiation

Property-based ADME modeling

Experimentally derived LogP input

Model accuracy with validated hydrophobicity parameters

2,3-Disubstituted pyridine library synthesis

Defined purity building block

Reaction reproducibility at 3-amino position

• [1] PubChem Compound Summary for CID 75356093, 2-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem Compound Summary for CID 63329580, 4-methyl-N-(4-methylpentan-2-yl)pyridin-3-amine. National Center for Biotechnology Information. Accessed May 2026. View Source